Cas no 794472-18-7 (2-(3-Bromophenyl)-2-fluoroethan-1-amine)

• Product Name: 2-(3-Bromophenyl)-2-fluoroethan-1-amine
• CAS No: 794472-18-7
• MF: C₈H₉BrFN
• MW: 218.066164731979
• MDL: MFCD31381895
• CID: 5057546
• PubChem ID: 84027564
• Update Time: 2025-05-20

2-(3-Bromophenyl)-2-fluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromophenyl)-2-fluoroethanamine
• 2-(3-bromophenyl)-2-fluoroethan-1-amine
• 2-(3-Bromophenyl)-2-fluoroethan-1-amine

• MDL： MFCD31381895
• Inchi： 1S/C8H9BrFN/c9-7-3-1-2-6(4-7)8(10)5-11/h1-4,8H,5,11H2
• InChI Key： CWAHHQSCBWJANH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• XLogP3: 1.9
• Topological Polar Surface Area: 26

Additional information on 2-(3-Bromophenyl)-2-fluoroethan-1-amine

Introduction to 2-(3-Bromophenyl)-2-fluoroethan-1-amine (CAS No. 794472-18-7)

2-(3-Bromophenyl)-2-fluoroethan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 794472-18-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amine derivatives, featuring a brominated aromatic ring and a fluorinated ethyl side chain, which contribute to its unique chemical properties and potential biological activities. The structural motifs present in this molecule make it a valuable scaffold for the development of novel therapeutic agents, particularly in the context of targeting complex biological pathways.

The bromophenyl moiety in the molecular structure of 2-(3-Bromophenyl)-2-fluoroethan-1-amine plays a crucial role in modulating its interactions with biological targets. Bromine atoms are known to enhance binding affinity and selectivity due to their ability to participate in halogen bonding and π-stacking interactions. In recent years, there has been a surge in the exploration of halogenated aromatic compounds as pharmacophores, owing to their ability to improve drug-like properties such as solubility, metabolic stability, and cell membrane permeability. The presence of the fluoroethyl group further enhances the compound's pharmacokinetic profile by influencing its lipophilicity and metabolic clearance rates.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 2-(3-Bromophenyl)-2-fluoroethan-1-amine with high precision. These studies suggest that the compound can interact with various biological targets, including enzymes and receptors involved in inflammatory responses, neurodegenerative diseases, and cancer progression. For instance, preliminary computational studies have indicated that this molecule may bind to the active sites of certain kinases, which are pivotal in regulating cell proliferation and survival. Such insights have opened up new avenues for designing targeted therapies against these diseases.

In the realm of drug discovery, 2-(3-Bromophenyl)-2-fluoroethan-1-amine (CAS No. 794472-18-7) has been utilized as a key intermediate in synthesizing more complex molecules with enhanced biological activity. The bromine atom serves as a versatile handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, allowing chemists to introduce diverse substituents at specific positions on the aromatic ring. Similarly, the fluorinated ethyl group can be modified through nucleophilic substitution or other reaction pathways to tailor the pharmacological properties of derived compounds.

The pharmaceutical industry has shown particular interest in halogenated amine derivatives due to their demonstrated efficacy in preclinical models. For example, analogs of 2-(3-Bromophenyl)-2-fluoroethan-1-amine have shown promise in inhibiting the activity of Janus kinases (JAKs), which are implicated in autoimmune disorders such as rheumatoid arthritis. By modulating JAK signaling pathways, these compounds have the potential to reduce inflammation and alleviate symptoms associated with these conditions. Additionally, early-stage clinical trials are exploring the use of fluorinated amine derivatives in oncology, where they exhibit selective toxicity toward cancer cells while sparing healthy tissues.

The synthesis of 2-(3-Bromophenyl)-2-fluoroethan-1-amine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on a bromo-substituted precursor followed by fluorination using appropriate reagents such as hydrogen fluoride or potassium fluoride complexes. Advances in green chemistry have also led to the development of more sustainable synthetic methodologies, including catalytic processes that minimize waste generation and energy consumption.

The chemical stability of 2-(3-Bromophenyl)-2-fluoroethan-1-amine is another critical consideration in its handling and storage. Due to its reactive functional groups, the compound may degrade under certain conditions such as exposure to light or moisture. Therefore, it is typically stored under inert atmospheres at controlled temperatures to maintain its integrity. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm its identity and assess its purity.

Future research directions for 2-(3-Bromophenyl)-2-fluoroethan-1-amine (CAS No. 794472-18-7) include exploring its potential applications in other therapeutic areas beyond inflammation and cancer. For instance, studies are underway to investigate its effects on central nervous system disorders such as Alzheimer's disease and Parkinson's disease, where modulation of neurotransmitter systems could offer therapeutic benefits. Additionally, researchers are examining its role in antimicrobial applications, given the increasing prevalence of drug-resistant pathogens.

The versatility of bromophenyl and fluoroethyl substituents makes 2-(3-Bromophenyl)-2-fluoroethan-1-amine a valuable building block for medicinal chemists seeking to develop innovative drug candidates. By leveraging its unique structural features, scientists can design molecules with optimized pharmacological profiles that address unmet medical needs. As our understanding of biological mechanisms continues to evolve, compounds like this one will undoubtedly play a pivotal role in shaping the future of drug discovery and development.